Cas no 91379-45-2 (2-Propenal,3-(benzoyloxy)-)

• Product Name: 2-Propenal,3-(benzoyloxy)-
• CAS No: 91379-45-2
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 807509
• PubChem ID: 6435499
• Update Time: 2025-04-19

2-Propenal,3-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(benzoyloxy)-
• (1E)-3-Oxo-1-propen-1-yl benzoate
• beta-Benzoyloxyacrolein
• 4-09-00-00454 (Beilstein Handbook Reference)
• AKOS006275957
• 3-Benzoyloxyacrolein
• BRN 2639231
• 2-Propenal, 3-(benzoyloxy)-
• ACROLEIN, 3-BENZOYLOXY-
• SCHEMBL10473617
• 91379-45-2

• Inchi： 1S/C10H8O3/c11-7-4-8-13-10(12)9-5-2-1-3-6-9/h1-8H/b8-4+
• InChI Key： PGVWWCSQHJKSLW-XBXARRHUSA-N
• SMILES： O(/C=C/C=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų